Cas no 2034330-37-3 (N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide)

N-{[1-(Dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide is a specialized sulfamoylpiperidine derivative featuring a thiophene-3-carboxamide moiety. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of small-molecule inhibitors or modulators targeting enzyme or receptor interactions. The dimethylsulfamoyl group enhances metabolic stability, while the piperidine scaffold contributes to favorable pharmacokinetic properties. The thiophene carboxamide moiety may facilitate binding interactions with biological targets, making it useful for structure-activity relationship (SAR) studies. Its well-defined structure and synthetic accessibility support its utility in drug discovery and lead optimization efforts. The compound is typically handled under standard laboratory conditions, requiring appropriate safety precautions.
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide structure
2034330-37-3 structure
Product Name:N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide
CAS No:2034330-37-3
MF:C13H21N3O3S2
MW:331.454140424728
CID:5333766
Update Time:2025-10-09

N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)thiophene-3-carboxamide
    • N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]thiophene-3-carboxamide
    • N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide
    • Inchi: 1S/C13H21N3O3S2/c1-15(2)21(18,19)16-6-3-11(4-7-16)9-14-13(17)12-5-8-20-10-12/h5,8,10-11H,3-4,6-7,9H2,1-2H3,(H,14,17)
    • InChI Key: UYNIZYHCVDYRNW-UHFFFAOYSA-N
    • SMILES: S(N(C)C)(N1CCC(CNC(C2=CSC=C2)=O)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 454
  • XLogP3: 0.8
  • Topological Polar Surface Area: 106

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Additional information on N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide

N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide: A Comprehensive Overview

The compound CAS No. 2034330-37-3, also known as N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising biological activity. In this article, we will delve into its structure, synthesis, applications, and the latest research findings.

The molecular structure of N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide is characterized by a piperidine ring substituted with a dimethylsulfamoyl group and a thiophene moiety. The presence of the thiophene ring introduces aromaticity and potential electronic properties, while the piperidine ring contributes to the molecule's flexibility and hydrogen bonding capabilities. These features make it an interesting candidate for drug design and material science applications.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry. The dimethylsulfamoyl group in this compound is known to enhance solubility and stability, which are critical factors in drug delivery systems. Additionally, the thiophene moiety has been shown to exhibit antioxidant properties, making it a valuable component in the development of therapeutic agents.

One of the most promising applications of CAS No. 2034330-37-3 lies in its potential as a lead compound for anti-inflammatory and antiproliferative agents. Researchers have demonstrated that this compound exhibits significant activity against various inflammatory pathways, suggesting its role in the treatment of chronic inflammatory diseases. Furthermore, its ability to inhibit cell proliferation makes it a candidate for anticancer therapies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, ensuring high yields and purity. The synthesis process also highlights the importance of stereochemistry in determining the biological activity of the compound.

From a materials science perspective, the unique electronic properties of N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide make it a potential candidate for use in organic electronics. Its ability to form stable charge transfer complexes suggests applications in organic photovoltaics and light-emitting diodes (OLEDs). Recent advancements in computational chemistry have further elucidated its electronic structure, paving the way for its integration into next-generation electronic devices.

The environmental impact of this compound is another area of interest. Researchers are exploring its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. Preliminary studies indicate that it has low toxicity at therapeutic concentrations, which is a positive sign for its potential use as a pharmaceutical agent.

In conclusion, CAS No. 2034330-37-3, or N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}thiophene-3-carboxamide, represents a versatile molecule with wide-ranging applications in medicine, materials science, and beyond. Its unique structural features and promising biological activity make it a subject of ongoing research interest. As advancements in synthetic chemistry and computational modeling continue to evolve, we can expect further insights into its potential uses and optimizations.

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